Cas no 23984-17-0 (Asebotoxin I)

• Product name: Asebotoxin I
• CAS No: 23984-17-0
• MF: C₂₃H₃₈O₇
• MW: 426.54
• CID: 283971
• PubChem ID: 168155

Asebotoxin I Chemical and Physical Properties

Names and Identifiers

• Grayanotoxane-3,5,6,10,14,16-hexol,14-propanoate, (3b,6b,14R)- (9CI)
• Pierisformosin B
• Grayanotoxane-​3,​5,​6,​10,​14,​16-​hexol, 14-​propanoate, (3β,​6β,​14R)​-
• 7,9a-Methano-9aH-cyclopenta[b]heptalene, grayanotoxane-3,5,6,10,14,16-hexol deriv.
• 7,9a-Methano-9a-alpha-H-cyclopenta(b)-heptalene-2,4,8,11,11a-beta,12(1H)-hexol, 2-alpha,3,3a-beta,4,4a-beta,5,6,7-beta,8,9,10,11-alpha-dodecahydro-1,1,4-beta,8-beta-tetramethyl-, 12-propionate
• 23984-17-0
• Grayanotoxane-3,5,6,10,14,16-hexol, 14-propionate, (3-beta,6-beta,14R)-
• DTXSID60946834
• Asebotoxin I
• NS00093907
• 3,5,6,10,16-Pentahydroxygrayanotoxan-14-yl propanoate
• [(1S,3S,4R,6S,8S,9R,10R,13R,14R)-3,4,6,9,14-pentahydroxy-5,5,9,14-tetramethyl-16-tetracyclo[11.2.1.01,10.04,8]hexadecanyl] propanoate

• Inchi： InChI=1S/C23H38O7/c1-6-17(26)30-18-12-7-8-13-21(5,28)14-9-15(24)19(2,3)23(14,29)16(25)10-22(13,18)11-20(12,4)27/h12-16,18,24-25,27-29H,6-11H2,1-5H3/t12-,13+,14+,15+,16-,18?,20-,21-,22+,23+/m1/s1
• InChI Key： UVIOAKNWFGGRCJ-SZLBESSXSA-N
• SMILES： [C@]1([C@]2([H])C[C@H](O)C(C)(C)[C@@]2(O)[C@H](O)C[C@@]23C([C@@]([H])(CC[C@]21[H])[C@](C)(O)C3)(OC(CC)=O)[H])(O)C

Computed Properties

• Exact Mass: 426.261754
• Monoisotopic Mass: 426.261754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 127

Experimental Properties

• Density: 1.3
• Boiling Point: 559.5°C at 760 mmHg
• Flash Point: 185.5°C
• Refractive Index: 1.587